Cas no 113136-37-1 (α,α'-Diethyl-4,4'-dihydroxy-hydrobenzoin 4,4'-Diacetate)

• Product Name: α,α'-Diethyl-4,4'-dihydroxy-hydrobenzoin 4,4'-Diacetate
• CAS No: 113136-37-1
• MF: C₂₂H₂₆O₆
• MW: 386.438247203827
• CID: 1061811
• PubChem ID: 3759806
• Update Time: 2025-07-01

α,α'-Diethyl-4,4'-dihydroxy-hydrobenzoin 4,4'-Diacetate Chemical and Physical Properties

Names and Identifiers

• α,α'-Diethyl-4,4'-dihydroxy-hydrobenzoin 4,4'-Diacetate
• α,α´-Diethyl-4,4´-dihydroxy-hydrobenzoin 4,4´-Diacetate
• racem.-3,4-bis-(4-acetoxy-phenyl)-hexane-3,4-diol
• A,A'-DIETHYL-4,4'-DIHYDROXY-HYDROBENZOIN 4,4'-DIACETATE
• Alpha,Alpha'-Diethyl-4,4'-dihydroxy-hydrobenzoin 4,4'-Diacetate
• [4-[4-(4-acetyloxyphenyl)-3,4-dihydroxyhexan-3-yl]phenyl] acetate
• (3,4-Dihydroxyhexane-3,4-diyl)bis(4,1-phenylene) diacetate
• 113136-37-1
• A,
• A'-Diethyl-4,4'-dihydroxy-hydrobenzoin 4,4'-Diacetate
• Oprea1_525592

• Inchi： 1S/C22H26O6/c1-5-21(25,17-7-11-19(12-8-17)27-15(3)23)22(26,6-2)18-9-13-20(14-10-18)28-16(4)24/h7-14,25-26H,5-6H2,1-4H3
• InChI Key： CULPQTSAZXYMSL-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)OC(C)=O)(CC)C(C1C=CC(=CC=1)OC(C)=O)(CC)O

Computed Properties

• Exact Mass: 386.17300
• Monoisotopic Mass: 386.17293854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 93.1Ų

Experimental Properties

• PSA: 93.06000
• LogP: 3.43260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on α,α'-Diethyl-4,4'-dihydroxy-hydrobenzoin 4,4'-Diacetate

Introduction to α,α'-Diethyl-4,4'-dihydroxy-hydrobenzoin 4,4'-Diacetate (CAS No. 113136-37-1)

α,α'-Diethyl-4,4'-dihydroxy-hydrobenzoin 4,4'-Diacetate, identified by its Chemical Abstracts Service (CAS) number 113136-37-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its diethyl and diacetylated hydroxy-hydrobenzoin backbone, has garnered attention due to its structural complexity and potential applications in drug development and synthetic methodologies.

The chemical structure of α,α'-Diethyl-4,4'-dihydroxy-hydrobenzoin 4,4'-Diacetate consists of a central hydrobenzoin core substituted with two ethyl groups and four acetyl groups at the hydroxyl positions. This configuration imparts unique reactivity and stability, making it a valuable intermediate in the synthesis of more complex molecules. The presence of both hydroxyl and acetyl groups allows for diverse functionalization pathways, which are exploited in various synthetic strategies.

In recent years, the pharmaceutical industry has seen a surge in the demand for chiral compounds due to their role in producing enantiomerically pure drugs with enhanced therapeutic efficacy and reduced side effects. α,α'-Diethyl-4,4'-dihydroxy-hydrobenzoin 4,4'-Diacetate serves as an excellent scaffold for constructing chiral centers, facilitating the development of next-generation pharmaceuticals. Its diacetylated form enhances solubility and stability under various conditions, making it a preferred choice for medicinal chemists.

One of the most compelling applications of α,α'-Diethyl-4,4'-dihydroxy-hydrobenzoin 4,4'-Diacetate is in the synthesis of biologically active molecules. Researchers have leveraged its structural features to develop novel inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in creating derivatives that exhibit potent anti-inflammatory properties by modulating cyclooxygenase (COX) activity. The acetyl groups on the molecule can be selectively modified to introduce additional functional moieties, enabling fine-tuning of biological activity.

The compound's versatility extends to its role as a building block in organic synthesis. Its ability to undergo cross-coupling reactions with various electrophiles has been exploited in constructing complex heterocyclic frameworks. These frameworks are often found in natural products and bioactive molecules, making α,α'-Diethyl-4,4'-dihydroxy-hydrobenzoin 4,4'-Diacetate a crucial intermediate in total synthesis efforts. Recent advances in transition-metal-catalyzed reactions have further enhanced its utility by providing efficient routes to structurally diverse derivatives.

Another area where α,α'-Diethyl-4,4'-dihydroxy-hydrobenzoin 4,4'-Diacetate has made significant contributions is in the field of material science. The compound's ability to form stable coordination complexes with metal ions has been explored for applications in catalysis and luminescent materials. These complexes exhibit unique electronic properties that can be tuned by modifying the ligand environment around the metal center. Such materials are of interest for their potential use in optoelectronic devices and sensors.

The synthesis of α,α'-Diethyl-4,4'-dihydroxy-hydrobenzoin 4,4'-Diacetate itself is a testament to the ingenuity of modern synthetic chemistry. Traditional methods often involve multi-step sequences with moderate yields and challenging purification steps. However， recent innovations have streamlined these processes using catalytic methods and flow chemistry techniques. These advancements not only improve efficiency but also reduce waste generation， aligning with green chemistry principles.

Future research directions for α,α '-Diethyl-4 , 4 '-dihydroxy -hydrobenzoin 44 '-diacetate are likely to focus on expanding its applications in drug discovery and material science。 The development of novel synthetic routes will continue to drive its use as a versatile intermediate， while computational modeling will aid in predicting its behavior in complex systems。 Collaborative efforts between academia and industry will be essential to translate these findings into practical applications that benefit society.

In conclusion， α , α '-diethyl -44 '-dihydroxy -hydrobenzoin 44 '-diacetate (CAS No.113136-37-1) is a multifaceted compound with broad implications across pharmaceuticals， organic synthesis， and material science。 Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions to complex challenges。 As our understanding of its properties continues to grow， so too will its impact on scientific progress.